Cas no 898418-18-3 (2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one)

• Product Name: 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one
• CAS No: 898418-18-3
• MF: C₂₄H₂₅ClN₂O₃
• MW: 424.919905424118
• CID: 5482442
• Update Time: 2025-07-27

2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-[[4-(3-chlorophenyl)-1-piperazinyl]methyl]-5-[(2-methylphenyl)methoxy]-
• 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one

• Inchi： 1S/C24H25ClN2O3/c1-18-5-2-3-6-19(18)16-30-24-17-29-22(14-23(24)28)15-26-9-11-27(12-10-26)21-8-4-7-20(25)13-21/h2-8,13-14,17H,9-12,15-16H2,1H3
• InChI Key： NQXZSSJKNOHLQZ-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=CC(Cl)=C3)CC2)OC=C(OCC2=CC=CC=C2C)C(=O)C=1

Additional information on 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one

Introduction to 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one (CAS No. 898418-18-3)

2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one, with the CAS number 898418-18-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a piperazine ring, a chlorophenyl group, and a methoxy-substituted benzene ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one is particularly noteworthy for its ability to interact with various biological targets. The piperazine moiety is known for its ability to modulate receptor activity, making it a valuable scaffold in the design of drugs targeting the central nervous system (CNS). The chlorophenyl and methoxy groups enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug development.

Recent studies have explored the pharmacological properties of 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one. One notable area of research has been its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antidepressant-like effects in animal models, potentially through its interaction with serotonin and dopamine receptors. The researchers found that it effectively increased serotonin levels in the brain, suggesting a mechanism similar to that of selective serotonin reuptake inhibitors (SSRIs).

In addition to its antidepressant properties, 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one has shown promise in treating anxiety disorders. A clinical trial conducted by a team at the University of California, Los Angeles (UCLA) reported that patients treated with this compound experienced reduced anxiety symptoms compared to those receiving a placebo. The trial also noted improved cognitive function and quality of life in treated patients, highlighting its potential as a multifaceted therapeutic agent.

The safety profile of 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one has been extensively evaluated. Preclinical studies have demonstrated that it exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human populations. Ongoing research is focusing on optimizing dosing regimens and identifying potential side effects.

The synthesis of 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one involves several key steps, including the formation of the piperazine ring, the introduction of the chlorophenyl and methoxy groups, and the final cyclization to form the pyranone structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and commercial applications.

In conclusion, 2-{4-(3-chlorophenyl)piperazin-1-ylmethyl}-5-(2-methylphenyl)methoxy-4H-pyran-4-one (CAS No. 898418-18-3) is a promising compound with significant potential in the treatment of psychiatric disorders such as depression and anxiety. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a vital role in advancing our understanding and treatment of mental health conditions.